6-(4-fluorobenzyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 6-[(4-fluorophenyl)methyl]-4-thiophen-2-yl-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C17H14FN3O2S/c18-11-5-3-10(4-6-11)8-21-9-12-14(16(21)22)15(20-17(23)19-12)13-2-1-7-24-13/h1-7,15H,8-9H2,(H2,19,20,23)
• InChI Key: ZRPJXLFHCNCLKN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(NC(=O)N2)C3=CC=CS3)C(=O)N1CC4=CC=C(C=C4)F
• Molecular Formula: C17H14FN3O2S
• Molecular Weight: 343.4 g/mol

Description

6-(4-fluorobenzyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C17H14FN3O2S and its molecular weight is 343.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

This compound is related to a class of substances extensively explored for their diverse biological activities and potential applications in various fields of scientific research. Although specific studies directly on 6-(4-fluorobenzyl)-4-(thiophen-2-yl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione are limited, research on structurally related compounds provides insight into potential applications:

• Herbicidal Activities

  Compounds with the pyrimidine dione structure have been investigated for their herbicidal properties. For example, 3-(4-fluorobenzyl)-6-trifluoromethyl)pyrimidine-2,4(1H,3H)-dione exhibited high herbicidal activity against certain plants, suggesting potential agricultural applications for related compounds (Yang Huazheng, 2013).

• Antiviral and Anticancer Potential

  Derivatives of thieno[2,3-d]-pyrimidine have shown activity against viruses and cancer cells. For instance, certain thienopyrimidines were active against influenza A neuraminidase virus, indicating potential for antiviral drug development (Amira S. Abd El-All et al., 2016).

• Electronic and Optical Materials

  The compound's structural motifs are similar to those in materials research, where n-type conjugated polyelectrolytes with thiophene units have been used as electron transport layers in solar cells, demonstrating the potential for applications in electronic and photovoltaic devices (Lin Hu et al., 2015).

• Anti-inflammatory and Antinociceptive Activities

  Pyrimidine derivatives, especially those linked with morpholinophenyl groups, have been synthesized and evaluated for their biological activities, including larvicidal, anti-inflammatory, and antinociceptive effects. This suggests that the compound could potentially be explored for similar pharmacological properties (S. Gorle et al., 2016).